Cas no 1785229-28-8 (3-Cyclopropyl-2,2,3-trifluoropropanoic acid)

• Product Name: 3-Cyclopropyl-2,2,3-trifluoropropanoic acid
• CAS No: 1785229-28-8
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• CID: 5746314
• PubChem ID: 105433650
• Update Time: 2025-07-23

3-Cyclopropyl-2,2,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-2,2,3-trifluoropropanoicacid
• 3-Cyclopropyl-2,2,3-trifluoropropanoic acid
• EN300-1629309
• 1785229-28-8
• Cyclopropanepropanoic acid, α,α,β-trifluoro-

• Inchi： 1S/C6H7F3O2/c7-4(3-1-2-3)6(8,9)5(10)11/h3-4H,1-2H2,(H,10,11)
• InChI Key： LTNSHXQAPJYFFI-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(F)F)C1CC1

Computed Properties

• Exact Mass: 168.03981395g/mol
• Monoisotopic Mass: 168.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Boiling Point: 226.5±35.0 °C(Predicted)
• pka: 0.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 3-Cyclopropyl-2,2,3-trifluoropropanoic acid

Introduction to 3-Cyclopropyl-2,2,3-trifluoropropanoic acid (CAS No. 1785229-28-8)

3-Cyclopropyl-2,2,3-trifluoropropanoic acid, identified by the chemical identifier CAS No. 1785229-28-8, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a cyclopropyl group and multiple fluorine atoms, which contribute to its unique physicochemical properties and potential biological activities. The structural features of 3-Cyclopropyl-2,2,3-trifluoropropanoic acid make it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of targeting specific enzymatic pathways and metabolic processes.

The synthesis of 3-Cyclopropyl-2,2,3-trifluoropropanoic acid involves sophisticated organic reactions that leverage fluorine chemistry to introduce the trifluoromethyl group at the desired positions. The cyclopropyl moiety further enhances the compound's steric hindrance, which can be exploited to modulate binding interactions with biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its incorporation into drug discovery programs.

One of the most compelling aspects of 3-Cyclopropyl-2,2,3-trifluoropropanoic acid is its potential as a key intermediate in the synthesis of bioactive molecules. Fluorinated carboxylic acids are known to exhibit enhanced metabolic stability and improved pharmacokinetic profiles when incorporated into drug candidates. This has led to increased interest in developing fluorinated analogs of existing drugs, as well as exploring entirely new therapeutic modalities.

In the realm of medicinal chemistry, 3-Cyclopropyl-2,2,3-trifluoropropanoic acid has been investigated for its potential role in modulating various biological pathways. For instance, its structural motif is reminiscent of molecules that interact with enzymes such as kinases and proteases. The presence of both fluorine atoms and a cyclopropyl group can influence the compound's binding affinity and selectivity towards these targets. Preliminary studies suggest that derivatives of 3-Cyclopropyl-2,2,3-trifluoropropanoic acid may exhibit inhibitory activity against certain therapeutic targets, making them promising candidates for further exploration.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to enhance their biological activity. Fluorine's ability to influence electronic distribution and steric properties can lead to significant improvements in drug-like characteristics such as solubility, lipophilicity, and binding affinity. The trifluoromethyl group, in particular, is known for its ability to increase metabolic stability and resistance to enzymatic degradation. These properties make 3-Cyclopropyl-2,2,3-trifluoropropanoic acid an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent research has also highlighted the role of cycloalkyl groups in modulating biological activity. The cyclopropyl moiety in 3-Cyclopropyl-2,2,3-trifluoropropanoic acid can introduce steric constraints that affect how the molecule interacts with biological targets. This can be particularly useful in designing molecules with high selectivity for specific enzymes or receptors. By combining the cyclopropyl group with fluorinated substituents, researchers can fine-tune the pharmacological properties of their drug candidates to achieve optimal efficacy and minimal side effects.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Many approved drugs contain one or more fluorine atoms, which contribute to their potency and safety profiles. As a result, there is ongoing demand for new fluorinated building blocks like 3-Cyclopropyl-2,2,3-trifluoropropanoic acid to support innovation in drug discovery. Academic researchers and industrial scientists alike are exploring novel synthetic routes and applications for this compound.

One area where 3-Cyclopropyl-2,2,3-trifluoropropanoic acid shows particular promise is in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which are amenable to modulation by small molecule inhibitors. Fluorinated carboxylic acids have demonstrated efficacy in inhibiting key inflammatory enzymes such as COX-2 and LOX enzymes. Derivatives of 3-Cyclopropyl-2,2,3-trifluoropropanoic acid may offer a new approach to treating inflammatory diseases by targeting these pathways more selectively.

Another emerging application for 3-Cyclopropyl-2,2,3-trifluoropropanoic acid is in oncology research. Cancer cells often exhibit altered metabolic profiles and signaling pathways that can be exploited for therapeutic intervention. Fluorinated compounds have shown promise as anticancer agents due to their ability to interfere with critical cellular processes such as DNA replication and cell division. By incorporating 3-Cyclopropyl-2,2,3-trifluoropropanoic acid into novel drug candidates， researchers aim to develop treatments that specifically target malignant cells while minimizing toxicity to healthy tissues.

The future direction of research involving 3-Cyclopropyl-2， 23 trifluoro-propanoic acid will likely focus on expanding its applications across multiple therapeutic areas。 As our understanding of biological systems continues to grow， so too will our ability to design molecules that interact with precision。 The combination of computational modeling， high-throughput screening， and advanced synthetic techniques will be instrumental in unlocking the full potential of this versatile compound。